Cas no 1568109-24-9 ((3R)-1-methanesulfonylpyrrolidin-3-ol)

• Product Name: (3R)-1-methanesulfonylpyrrolidin-3-ol
• CAS No: 1568109-24-9
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 4770877
• Update Time: 2026-02-26

(3R)-1-methanesulfonylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-1-methylsulfonylpyrrolidin-3-ol
• (3R)-1-methanesulfonylpyrrolidin-3-ol

• Inchi： 1S/C5H11NO3S/c1-10(8,9)6-3-2-5(7)4-6/h5,7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： NOMWMFNPNMHIGI-RXMQYKEDSA-N
• SMILES： S(C)(N1CC[C@H](C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: -1
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on (3R)-1-methanesulfonylpyrrolidin-3-ol

Recent Advances in the Study of (3R)-1-methanesulfonylpyrrolidin-3-ol (CAS: 1568109-24-9) in Chemical Biology and Pharmaceutical Research

In recent years, (3R)-1-methanesulfonylpyrrolidin-3-ol (CAS: 1568109-24-9) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This chiral sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique structural features, including its stereochemistry and sulfonyl group, contribute to its biological activity and selectivity, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the role of (3R)-1-methanesulfonylpyrrolidin-3-ol as a key intermediate in the synthesis of potent kinase inhibitors. The research team demonstrated that this compound could be efficiently incorporated into larger molecular frameworks, enhancing binding affinity and specificity for target kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to validate the compound's interactions with the ATP-binding sites of selected kinases, providing insights into its mechanism of action.

Another significant development comes from a 2023 Nature Communications paper that explored the use of (3R)-1-methanesulfonylpyrrolidin-3-ol in the design of allosteric modulators for G protein-coupled receptors (GPCRs). The researchers found that the compound's rigid pyrrolidine ring and polar sulfonyl group were critical for maintaining the desired conformational changes in target receptors. This work opens new possibilities for developing more selective GPCR-targeting drugs with reduced side effects compared to traditional orthosteric ligands.

In the area of synthetic methodology, a recent ACS Catalysis report highlighted an improved asymmetric synthesis route for (3R)-1-methanesulfonylpyrrolidin-3-ol, achieving >99% enantiomeric excess through a novel organocatalytic approach. This advancement addresses previous challenges in large-scale production and could facilitate broader investigation of the compound's pharmaceutical applications. The new synthetic protocol also demonstrated excellent atom economy and reduced environmental impact compared to traditional methods.

Pharmacokinetic studies of (3R)-1-methanesulfonylpyrrolidin-3-ol derivatives have shown favorable drug-like properties, including good metabolic stability and blood-brain barrier penetration in animal models. These findings, published in a recent issue of Drug Metabolism and Disposition, suggest potential applications in central nervous system disorders. The compound's balanced lipophilicity and hydrogen bonding capacity appear to contribute to its favorable absorption and distribution characteristics.

Looking forward, several research groups are investigating the incorporation of (3R)-1-methanesulfonylpyrrolidin-3-ol into PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation. Preliminary results presented at the 2023 American Chemical Society national meeting indicate that the compound's structural features may help optimize linker placement and E3 ligase recruitment in these complex therapeutic agents.

In conclusion, (3R)-1-methanesulfonylpyrrolidin-3-ol (CAS: 1568109-24-9) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its versatility as a building block for drug discovery, combined with recent advances in synthetic accessibility and biological evaluation, positions this compound as an important focus for future medicinal chemistry efforts. Ongoing studies are expected to further elucidate its structure-activity relationships and expand its therapeutic applications.